Cas no 2098116-10-8 ([(2,2-difluoro-1-methylcyclohexyl)methyl](methyl)amine hydrochloride)

• Product Name: [(2,2-difluoro-1-methylcyclohexyl)methyl](methyl)amine hydrochloride
• CAS No: 2098116-10-8
• MF: C₉H₁₈ClF₂N
• MW: 213.695728778839
• CID: 5728945
• PubChem ID: 122240374
• Update Time: 2025-05-21

[(2,2-difluoro-1-methylcyclohexyl)methyl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Difluoro-1-methylcyclohexyl)-N-methylmethanamine hydrochloride
• F2147-6757
• starbld0021629
• AKOS040813570
• [(2,2-difluoro-1-methylcyclohexyl)methyl](methyl)amine hydrochloride
• 1-(2,2-difluoro-1-methylcyclohexyl)-N-methylmethanamine;hydrochloride
• 2098116-10-8
• (2,2-difluoro-1-methylcyclohexyl)methyl](methyl)amine hydrochloride

• Inchi： 1S/C9H17F2N.ClH/c1-8(7-12-2)5-3-4-6-9(8,10)11;/h12H,3-7H2,1-2H3;1H
• InChI Key： NUTAHZMPKCYFNF-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCCCC1(C)CNC)F

Computed Properties

• Exact Mass: 213.1095836g/mol
• Monoisotopic Mass: 213.1095836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

[(2,2-difluoro-1-methylcyclohexyl)methyl](methyl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [(2,2-difluoro-1-methylcyclohexyl)methyl](methyl)amine hydrochloride

Recent Advances in the Study of [(2,2-Difluoro-1-methylcyclohexyl)methyl](methyl)amine Hydrochloride (CAS: 2098116-10-8)

The compound [(2,2-difluoro-1-methylcyclohexyl)methyl](methyl)amine hydrochloride (CAS: 2098116-10-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated cyclohexyl structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of this compound, highlighting its high yield and purity under optimized conditions. The researchers employed a multi-step synthetic route, starting from 1-methylcyclohexene, and introduced difluorination at the 2-position followed by functionalization to yield the target amine hydrochloride. The study also emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

Pharmacological investigations have revealed that [(2,2-difluoro-1-methylcyclohexyl)methyl](methyl)amine hydrochloride exhibits notable activity as a modulator of the central nervous system (CNS). In vitro assays demonstrated its affinity for several neurotransmitter receptors, including serotonin and dopamine receptors, suggesting potential applications in treating neurological disorders such as depression and Parkinson's disease. Additionally, preclinical studies in animal models have shown that the compound crosses the blood-brain barrier efficiently, further supporting its CNS-targeted therapeutic potential.

Another key area of research involves the compound's metabolic profile and safety. A recent toxicology study published in Chemical Research in Toxicology assessed the acute and subchronic toxicity of [(2,2-difluoro-1-methylcyclohexyl)methyl](methyl)amine hydrochloride in rodent models. The results indicated a favorable safety profile, with no significant adverse effects observed at therapeutic doses. However, the study recommended further long-term toxicity studies to fully evaluate its safety for human use.

In summary, [(2,2-difluoro-1-methylcyclohexyl)methyl](methyl)amine hydrochloride (CAS: 2098116-10-8) represents a promising candidate for drug development, particularly in the realm of CNS disorders. Its efficient synthesis, robust pharmacological activity, and favorable safety profile underscore its potential as a therapeutic agent. Future research should focus on elucidating its precise mechanism of action and conducting clinical trials to validate its efficacy and safety in humans.